Cas no 2171759-76-3 (5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid)

5-3-(Benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid is a specialized protected amino acid derivative used in peptide synthesis. Its key structural features include an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, ensuring selective deprotection under mild basic conditions, and a benzyloxy moiety for additional side-chain protection. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), offering compatibility with standard Fmoc-based protocols. The presence of a branched alkyl chain enhances steric control, while the carboxylic acid terminus allows for further elongation or conjugation. Its stability under typical SPPS conditions and precise orthogonal protection make it a reliable intermediate for constructing complex peptides with high regioselectivity.
5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid structure
2171759-76-3 structure
Product Name:5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
CAS No:2171759-76-3
MF:C32H36N2O6
MW:544.638049125671
CID:6326532
PubChem ID:165575702
Update Time:2025-05-19

5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
    • 2171759-76-3
    • 5-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid
    • EN300-1536787
    • Inchi: 1S/C32H36N2O6/c1-21(18-29(35)36)16-17-33-31(37)30(22(2)39-19-23-10-4-3-5-11-23)34-32(38)40-20-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-15,21-22,28,30H,16-20H2,1-2H3,(H,33,37)(H,34,38)(H,35,36)
    • InChI Key: AIDIOVKNJJCIOU-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCCC(C)CC(=O)O)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 544.25733687g/mol
  • Monoisotopic Mass: 544.25733687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 14
  • Complexity: 808
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 114Ų

5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Pricemore >>

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5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Related Literature

Additional information on 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid

Introduction to 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic Acid (CAS No. 2171759-76-3)

The compound 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid, identified by its CAS number 2171759-76-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a benzyloxy group and a 9H-fluoren-9-yl)methoxycarbonyl moiety makes it a versatile intermediate for synthesizing more complex bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that exhibit enhanced pharmacological properties. The structural design of 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid aligns well with this trend, as it incorporates elements that are known to improve solubility, stability, and bioavailability. These characteristics are crucial for the successful translation of laboratory discoveries into clinical applications.

The benzyloxy group is a common pharmacophore in drug design, often employed to enhance the metabolic stability of molecules. Its ability to mask polar functional groups while maintaining overall molecular flexibility makes it an attractive choice for medicinal chemists. In contrast, the (9H-fluoren-9-yl)methoxycarbonyl group adds a layer of complexity by introducing a bulky, electron-rich aromatic ring, which can influence both the electronic properties and the binding affinity of the compound.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of protecting groups, such as the methoxycarbonyl (MOC) moiety, is essential to prevent unwanted side reactions during the synthesis process. The final product, 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid, is obtained after careful deprotection and purification steps.

Ongoing research in the field of drug discovery has highlighted the importance of structure-based design in optimizing pharmacological properties. Computational modeling and molecular dynamics simulations have been instrumental in understanding how different structural motifs influence biological activity. The presence of both the benzyloxy and (9H-fluoren-9-yl)methoxycarbonyl groups in this compound suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Initial results indicate that it may possess inhibitory activity against certain enzymes and receptors, which could make it useful in treating a range of diseases. Additionally, its structural features suggest that it may be suitable for oral administration, further enhancing its clinical potential.

The role of advanced analytical techniques in characterizing complex molecules cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided invaluable insights into the structure and conformation of this compound. These data have been crucial in confirming the identity of key functional groups and understanding their spatial arrangement within the molecule.

The development of novel synthetic methodologies is another area where this compound has made significant contributions. The ability to efficiently synthesize complex molecules like 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid has opened up new possibilities for drug discovery. By optimizing synthetic routes, researchers can produce larger quantities of these compounds for further testing, ultimately accelerating the pace at which new drugs reach the market.

The integration of interdisciplinary approaches has been key to advancing our understanding of this compound's potential applications. Collaboration between chemists, biologists, and pharmacologists has led to a more comprehensive view of its pharmacological properties. This holistic approach ensures that all aspects of drug development are considered, from initial synthesis to final clinical testing.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. By exploring new synthetic strategies and investigating its interactions with biological targets, scientists hope to unlock its full potential as a pharmaceutical agent. The combination of its unique structural features and promising preliminary results makes it a compelling candidate for further study.

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